Cas no 1174005-63-0 (Methyl 5-cyano-1H-1,2,4-triazole-3-carboxylate)
1174005-63-0 structure
Product Name:Methyl 5-cyano-1H-1,2,4-triazole-3-carboxylate
CAS No:1174005-63-0
MF:C5H4N4O2
MW:152.110859870911
CID:2116729
Update Time:2023-08-04
Methyl 5-cyano-1H-1,2,4-triazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
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- Methyl 5-cyano-1H-1,2,4-triazole-3-carboxylate
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- Inchi: 1S/C5H4N4O2/c1-11-5(10)4-7-3(2-6)8-9-4/h1H3,(H,7,8,9)
- InChI Key: WYIWDXKDSCFYOF-UHFFFAOYSA-N
- SMILES: O(C)C(C1=NC(C#N)=NN1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 208
- Topological Polar Surface Area: 91.7
Methyl 5-cyano-1H-1,2,4-triazole-3-carboxylate Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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